ethyl 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate

• IUPAC Name: ethyl 2-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-3-carboxylate
• InChI: InChI=1S/C10H15N3O2/c1-3-15-10(14)8-7(2)12-13-6-4-5-11-9(8)13/h11H,3-6H2,1-2H3
• InChI Key: BUVVWAPTWJHEJT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2NCCCN2N=C1C
• Molecular Formula: C10H15N3O2
• Molecular Weight: 209.24 g/mol

Description

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives involves various reactions with nucleophilic reagents. For instance, ethyl 6-amino-5-cyano-4-aryl-2-methyl-4H-pyran-3-carboxylates can be converted into different derivatives, including 1,6-diazanaphthalene and pyrano[2,3-d]pyridine derivatives, by treatment with reagents such as malononitrile and acetic anhydride . Additionally, the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives involves the interaction of ethyl 2-(benzo[d]thazol-2-yl)acetate with arylidinemalononitrile derivatives .

Molecular Structure Analysis

The molecular structure of pyrazolo[1,5-a]pyrimidine derivatives is characterized by the presence of intramolecular hydrogen bonds, which can influence the overall conformation and stability of the molecule. For example, ethyl 5-amino-3-(4,6-dimethylpyrimidin-2-ylamino)-1-methyl-1H-pyrazole-4-carboxylate features intramolecular N-H...O bonds, which contribute to the planarity of the rings formed by these bonds .

Chemical Reactions Analysis

Pyrazolo[1,5-a]pyrimidine derivatives can undergo various chemical reactions, leading to the formation of new compounds with different functional groups. For instance, the reaction of 3,5-diamino-4-phenylazo-pyrazoles with acetylacetone or ethyl acetoacetate yields corresponding pyrazolo[1,5-a]pyrimidine derivatives . Moreover, the reaction of ethyl 2-methylimidazo[1,2-a]pyrimidine-3-carboxylates with 2-aminopyrimidines results in the formation of carboxylic acids, which have been evaluated for their pharmacological activities .

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrazolo[1,5-a]pyrimidine derivatives are influenced by their molecular structure and the substituents present on the heterocyclic ring. These properties can be determined through various spectroscopic methods, including IR, 1H-NMR, and mass spectrometry, as well as elemental analysis. For example, the structure of ethyl (1,3-diphenyl-1H-pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-yl)acetate was assigned based on its spectral data . The physical properties, such as solubility and melting point, are not explicitly discussed in the provided papers but are typically determined experimentally for each new derivative synthesized.

Scientific Research Applications

Synthesis and Chemical Transformations

Ethyl 2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylate has been utilized in the synthesis of various heterocyclic systems. For instance, Youssef et al. (2011) demonstrated its transformation into compounds with excellent biocidal properties against a range of bacteria and fungi (Youssef et al., 2011). Similarly, Sherif et al. (1993) showed its reactivity in producing thiazolopyrimidines, thiazolodipyrimidines, and heterocyclothiazolopyrimidines (Sherif et al., 1993).

Biological Activities

This compound has been a key precursor in the development of novel compounds with biological importance. Rahmouni et al. (2016) synthesized pyrazolopyrimidines derivatives that exhibited potential as anticancer and anti-5-lipoxygenase agents (Rahmouni et al., 2016). Moreover, Şener et al. (2017) reported the synthesis of diazo dyes derived from pyrazolo[1,5-a]pyrimidine with notable antimicrobial and radical scavenging activities (Şener et al., 2017).

Synthesis of Other Heterocycles

Additionally, the versatility of ethyl 2-methyl-pyrazolo[1,5-a]pyrimidine-3-carboxylate in synthesizing a variety of heterocycles has been explored. Al-Matar et al. (2010) used it in the synthesis of pyrano[2,3-c]pyrazoles and pyrazolo[1,5-a]pyrimidines (Al-Matar et al., 2010). Farag et al. (2008) reported its utility in creating new pyrimidine derivatives with antimicrobial properties (Farag et al., 2008).